![molecular formula C17H12N4OS2 B11359564 N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-1,2,3-thiadiazole-4-carboxamide](/img/structure/B11359564.png)
N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-1,2,3-thiadiazole-4-carboxamide
Description
Compound X , is a heterocyclic compound with an intriguing structure. Let’s explore its properties and applications.
Properties
Molecular Formula |
C17H12N4OS2 |
|---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]thiadiazole-4-carboxamide |
InChI |
InChI=1S/C17H12N4OS2/c1-10-2-7-13-15(8-10)24-17(19-13)11-3-5-12(6-4-11)18-16(22)14-9-23-21-20-14/h2-9H,1H3,(H,18,22) |
InChI Key |
OBIFUSDVESUUJT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C4=CSN=N4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:: Several synthetic pathways lead to the formation of Compound X:
Diazo-Coupling: This method involves coupling aniline derivatives with 5-methyl-2-(6-methyl-1,3-benzothiazol-2-yl)-2,4-dihydro-3H pyrazol-3-one at lower temperatures.
Knoevenagel Condensation: Another approach utilizes Knoevenagel condensation to form the target compound.
Biginelli Reaction: Compound X can be synthesized via the Biginelli reaction.
Molecular Hybridization Techniques: Hybridization techniques contribute to its preparation.
Microwave Irradiation: Microwave-assisted synthesis is efficient for Compound X.
One-Pot Multicomponent Reactions: These versatile reactions also yield the compound.
Industrial Production:: While industrial-scale production methods may vary, the above synthetic routes provide a foundation for large-scale manufacturing.
Chemical Reactions Analysis
Compound X undergoes various reactions:
Oxidation: It can be oxidized under specific conditions.
Reduction: Reduction reactions modify its structure.
Substitution: Substituents can be introduced at different positions. Common reagents include oxidizing agents, reducing agents, and nucleophiles. Major products depend on reaction conditions and substituents.
Scientific Research Applications
Compound X finds applications across disciplines:
Chemistry: It serves as a building block for designing novel molecules.
Biology: Researchers explore its interactions with biological targets.
Medicine: Investigations focus on its potential as a drug candidate.
Industry: Its unique properties may lead to innovative materials.
Mechanism of Action
The exact mechanism by which Compound X exerts its effects remains an active area of study. It likely involves interactions with specific molecular targets and signaling pathways.
Comparison with Similar Compounds
Compound X stands out due to its distinctive structure. While I don’t have a list of similar compounds at hand, its uniqueness lies in the combination of benzothiazole and thiadiazole moieties.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
